Cas no 1220034-09-2 (N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1220034-09-2
• MF: C₁₃H₂₃ClN₄O
• MW: 286.800921678543
• CID: 1072067
• PubChem ID: 56831993
• Update Time: 2025-06-11

N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridine-3-carboxamide hydrochloride
• 1220034-09-2
• N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026328335
• N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamidehydrochloride
• N,N-dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
• AKOS015844455
• N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

• MDL： MFCD13562307
• Inchi： 1S/C13H22N4O.ClH/c1-3-7-17(8-4-2)13(18)12-10-9-14-6-5-11(10)15-16-12;/h14H,3-9H2,1-2H3,(H,15,16);1H
• InChI Key： KFOBGPIBQHQMMO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2NN=1)N(CCC)CCC

Computed Properties

• Exact Mass: 286.1560391g/mol
• Monoisotopic Mass: 286.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide Hydrochloride (CAS No. 1220034-09-2): A Comprehensive Overview

N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1220034-09-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride is characterized by a pyrazolopyridine core with a carboxamide functional group and two propyl substituents. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have focused on the pharmacological properties of this compound. One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride in a murine model of acute inflammation. The results showed that the compound significantly reduced inflammation markers such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride has also been studied for its analgesic effects. A 2022 study in the European Journal of Pharmacology demonstrated that this compound exhibited potent analgesic activity in both acute and chronic pain models. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce pain sensitivity.

The neuroprotective potential of N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride has also been explored. Research published in the Journal of Neurochemistry in 2023 found that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings suggest that it could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride involves several steps. Typically, the synthesis begins with the formation of the pyrazolopyridine core through a cyclization reaction followed by functionalization with the carboxamide group and propyl substituents. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

In conclusion, N,N-Dipropyl-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1220034-09-2) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.